![molecular formula C21H18N2O2 B4764006 N-[3-(anilinocarbonyl)phenyl]-3-methylbenzamide](/img/structure/B4764006.png)
N-[3-(anilinocarbonyl)phenyl]-3-methylbenzamide
Overview
Description
N-[3-(anilinocarbonyl)phenyl]-3-methylbenzamide, commonly known as AM251, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1999 by researchers at the University of Aberdeen, Scotland. AM251 is a potent and selective antagonist for the CB1 receptor, which is primarily found in the central nervous system.
Mechanism of Action
AM251 acts as a competitive antagonist for the CB1 receptor, which is primarily found in the central nervous system. The CB1 receptor is involved in a variety of physiological processes, including appetite regulation, pain perception, and the reward system. By blocking the CB1 receptor, AM251 can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
AM251 has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to reduce food intake and body weight, as well as reduce the reinforcing effects of drugs of abuse. Additionally, AM251 has been shown to have analgesic effects in animal models. However, it is important to note that the effects of AM251 may vary depending on the dose and route of administration.
Advantages and Limitations for Lab Experiments
One advantage of using AM251 in lab experiments is its selectivity for the CB1 receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, AM251 is relatively easy to synthesize and purify, making it readily available for research purposes. However, a limitation of using AM251 is its potential for off-target effects, particularly at higher doses. Additionally, the effects of AM251 may be influenced by factors such as species, strain, and sex, which can complicate experimental design.
Future Directions
There are several future directions for research on AM251. One area of interest is its potential therapeutic applications, particularly in the treatment of obesity, addiction, and pain. Additionally, further research is needed to determine the optimal dose and route of administration for these potential therapeutic applications. Another area of interest is the development of more selective CB1 receptor antagonists, which may have fewer off-target effects. Finally, research is needed to better understand the mechanisms underlying the effects of AM251, particularly at the cellular and molecular levels.
Scientific Research Applications
AM251 has been extensively studied for its potential therapeutic applications, particularly in the treatment of obesity, addiction, and pain. It has been shown to reduce food intake and body weight in animal models, suggesting that it may be effective in treating obesity. AM251 has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and morphine, indicating that it may be useful in the treatment of addiction. Additionally, AM251 has been shown to have analgesic effects in animal models, suggesting that it may be useful in the treatment of pain.
properties
IUPAC Name |
3-methyl-N-[3-(phenylcarbamoyl)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O2/c1-15-7-5-8-16(13-15)20(24)23-19-12-6-9-17(14-19)21(25)22-18-10-3-2-4-11-18/h2-14H,1H3,(H,22,25)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBVPQQXOXXEBIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.